(E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid

• Molecular Formula: C16H20N2O5
• Molecular Weight: 320.34 g/mol
• IUPAC Name: (E)-4-[2-[2-(5-methyl-2-propan-2-ylphenoxy)acetyl]hydrazinyl]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C16H20N2O5/c1-10(2)12-5-4-11(3)8-13(12)23-9-15(20)18-17-14(19)6-7-16(21)22/h4-8,10H,9H2,1-3H3,(H,17,19)(H,18,20)(H,21,22)/b7-6+
• InChI Key: IFZNYXYWOFFUFA-VOTSOKGWSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NNC(=O)/C=C/C(=O)O
• SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NNC(=O)C=CC(=O)O

Description

(E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid, also known as IMB-115, is a chemical compound with potential therapeutic applications. It belongs to the class of hydrazide-hydrazones and has been studied extensively for its anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of (E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer growth and inflammation. It has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival. (E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid also inhibits the activity of STAT3, a transcription factor that plays a critical role in cancer progression.
Biochemical and Physiological Effects:
(E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid has been shown to have a range of biochemical and physiological effects. It inhibits the activity of various enzymes involved in cancer growth and inflammation, including COX-2, MMP-9, and iNOS. It also modulates the expression of various genes involved in cell cycle regulation and apoptosis. In animal models, (E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid has been found to reduce tumor growth and inflammation and improve cognitive function.

Advantages and Limitations for Lab Experiments

(E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid has several advantages for laboratory experiments. It is relatively easy to synthesize and has a high degree of purity. It also exhibits potent anti-cancer and anti-inflammatory properties, making it a useful tool for studying these processes. However, there are also some limitations to using (E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid in lab experiments. It has low solubility in water, which can make it difficult to use in some assays. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on (E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid. One area of interest is the development of more potent analogs with improved solubility and pharmacokinetic properties. Another area of research is the investigation of (E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid in combination with other drugs or therapies for cancer and inflammation. Additionally, more studies are needed to elucidate the mechanism of action of (E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid and its potential applications in other diseases, such as neurodegenerative disorders.

Synthesis Methods

(E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid can be synthesized using a multi-step process starting from 2-isopropyl-5-methylphenol. The first step involves the conversion of 2-isopropyl-5-methylphenol to 2-(2-hydroxyacetyl)phenol, which is then reacted with hydrazine hydrate to form 2-(2-(2-hydroxyacetyl)hydrazinyl)phenol. This compound is then acetylated with acetic anhydride to form 2-(2-(2-acetyloxyacetyl)hydrazinyl)phenol. Finally, (E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid is obtained by reacting 2-(2-(2-acetyloxyacetyl)hydrazinyl)phenol with ethyl acetoacetate.

Scientific Research Applications

(E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. (E)-4-(2-(2-(2-isopropyl-5-methylphenoxy)acetyl)hydrazinyl)-4-oxobut-2-enoic acid also exhibits anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines and chemokines. Additionally, it has been found to have neuroprotective effects in animal models of neurodegenerative diseases.